Cas no 5519-50-6 (1-Methylpiperidin-3-one)

1-Methylpiperidin-3-one Properties

Names and Identifiers

• 1-methyl-3-Piperidinone
• 1-Methylpiperidin-3-one
• 1-methyl-3-piperidone
• 1-methyl-piperidin-3-one
• 3-Piperidinone,1-methyl
• N-methyl-3-piperidinone
• N-Methyl-3-piperidone
• SIKTVUHUQZNEPY-UHFFFAOYSA
• 3-Piperidinone, 1-methyl-
• l-methyl-3-piperidone
• SIKTVUHUQZNEPY-UHFFFAOYSA-
• SIKTVUHUQZNEPY-UHFFFAOYSA-N
• RP19108
• AB39316
• TRA0028561
• SY023480
• EN001052
• AB0025453
• ST2408844
• AM20100357
• W6919
• A830520
• CS-W003399
• J-505005
• AKOS006285841
• FT-0648971
• SCHEMBL3426417
• AS-30762
• DTXSID30203688
• InChI=1/C6H11NO/c1-7-4-2-3-6(8)5-7/h2-5H2,1H3
• CHEMBL4745542
• BB 0267156
• 5519-50-6
• BDBM50561635
• MFCD07374379
• 5-(1,2-dibromo-2-phenyl-ethyl)-3-[[4-[[4-(1,2-dibromo-2-phenyl-ethyl)-4-methyl-2,5-dioxo-imidazolidin-1-yl]methyl]piperazin-1-yl]methyl]-5-methyl-imidazolidine-2,4-dione;1-Methyl-3-piperidinone
• 3-Piperidinone,1-methyl-
• EN300-114285
• DA-29192
• 1-METHYL-PIPERIDIN-3-ONE
• 1-Methyl-3-piperidinone
• 1-methylpiperidin-3-one
• 1-Methyl-3-piperidone
• N-Methyl-3-piperidinone
• +Expand

• MDL： MFCD07374379
• InChIKey： SIKTVUHUQZNEPY-UHFFFAOYSA-N
• Inchi： 1S/C6H11NO/c1-7-4-2-3-6(8)5-7/h2-5H2,1H3
• SMILES： O=C1C([H])([H])N(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 113.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 113.084
• Heavy Atom Count: 8
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 0.21900
• PSA: 20.31000
• Refractive Index: 1.456
• Boiling Point: 165 ºC
• Flash Point: 49 ºC
• Density: 0.992

1-Methylpiperidin-3-one Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

1-Methylpiperidin-3-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%